1-[(E)-Diazomethyl]pyrene

• CAS No.: 78377-23-8
• Product Name: 1-[(E)-Diazomethyl]pyrene
• Molecular Formula: C17H10N2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 1-(diazomethyl)pyrene
• Standard InChI: InChI=1S/C17H10N2/c18-19-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-10H
• Standard InChIKey: PEIBAWRLFPGPAT-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C=[N+]=[N-]
• SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C=[N+]=[N-]
• Canonical SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C=[N+]=[N-]
• Synonyms: 1-PYRENYLDIAZOMETHANE;PDAM;PYRENE, 1-(DIAZOMETHYL)-;1-Pyrenyldiazomethan;1-Pyrenyldiazomethane, Pyrene, 1-(diazomethyl)-;1-(Diazomethyl)pyrene;Pyren-1-yldiazomethane;PDAM [1-PyrenyldiazoMethane]
• Reference: 1: Amano J, Nishikaze T, Tougasaki F, Jinmei H, Sugimoto I, Sugawara S, Fujita M,; Osumi K, Mizuno M. Derivatization with 1-pyrenyldiazomethane enhances ionization ; of glycopeptides but not peptides in matrix-assisted laser desorption/ionization ; mass spectrometry. Anal Chem. 2010 Oct 15;82(20):8738-43. doi: 10.1021/ac101555a.; PubMed PMID: 20863076.; ; ; 2: Sporkert F, Pragst F, Hübner S, Mills G. Headspace solid-phase microextraction; with 1-pyrenyldiazomethane on-fibre derivatisation for analysis of fluoroacetic; acid in biological samples. J Chromatogr B Analyt Technol Biomed Life Sci. 2002; May 25;772(1):45-51. PubMed PMID: 12016014.; ; ; 3: Mills GA, Walker V, Mughal H. Headspace solid-phase microextraction with; 1-pyrenyldiazomethane in-fibre derivatisation for analysis of faecal short-chain ; fatty acids. J Chromatogr B Biomed Sci Appl. 1999 Jun 25;730(1):113-22. PubMed; PMID: 10437678.; ; ; 4: Ritov VB, Kelley DE, Kagan VE. Derivatization of F2-isoprostanes with; 1-pyrenyldiazomethane and their subsequent determination by fluorescence; high-performance liquid chromatography. Anal Biochem. 2002 Dec 1;311(1):10-8.; PubMed PMID: 12441147.; ; ; 5: Nimura N, Kinoshita T, Yoshida T, Uetake A, Nakai C. 1-Pyrenyldiazomethane as ; a fluorescent labeling reagent for liquid chromatographic determination of; carboxylic acids. Anal Chem. 1988 Oct 1;60(19):2067-70. PubMed PMID: 3239787.; ; ; 6: Schneede J, Ueland PM. Automated assay of methylmalonic acid in serum and; urine by derivatization with 1-pyrenyldiazomethane, liquid chromatography, and; fluorescence detection. Clin Chem. 1993 Mar;39(3):392-9. PubMed PMID: 8448848.; ; ; 7: Yoshida T, Uetake A, Nakai C. Liquid chromatographic determination of biotin; by using 1-pyrenyldiazomethane as a pre-column fluorescent labelling reagent. J; Chromatogr. 1988 Dec 16;456(2):421-6. PubMed PMID: 3243878.
• PubChem Compound: 2762674
• Last Modified: Nov 11 2021